Cas no 912761-20-7 (1-[1-(pyrimidin-2-yl)piperidin-3-yl]methanamine)

1-[1-(Pyrimidin-2-yl)piperidin-3-yl]methanamine is a heterocyclic amine compound featuring a pyrimidine ring linked to a piperidine scaffold via a nitrogen atom, with an additional aminomethyl substituent at the 3-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. Its rigid pyrimidine core enhances binding affinity in target interactions, while the piperidine moiety contributes to favorable pharmacokinetic properties. The primary amine functionality allows further derivatization, enabling the development of novel drug candidates or ligands. The compound is particularly valuable in medicinal chemistry for designing kinase inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding potential.
1-[1-(pyrimidin-2-yl)piperidin-3-yl]methanamine structure
912761-20-7 structure
Product Name:1-[1-(pyrimidin-2-yl)piperidin-3-yl]methanamine
CAS No:912761-20-7
MF:C10H16N4
MW:192.260841369629
MDL:MFCD26959756
CID:1961264
PubChem ID:44721316
Update Time:2025-06-07

1-[1-(pyrimidin-2-yl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(2-pyrimidinyl)-3-piperidinyl]methanamine
    • (1-(pyrimidin-2-yl)piperidin-3-yl)methanamine
    • 1-(1-pyrimidin-2-ylpiperidin-3-yl)methanamine(SALTDATA: 0.52H2SO4 0.58H2O)
    • 1-[1-(pyrimidin-2-yl)piperidin-3-yl]methanamine
    • DVRGIRPTOHSFCO-UHFFFAOYSA-N
    • AKOS011073006
    • 1-(1-pyrimidin-2-ylpiperidin-3-yl)methanamine
    • CS-0225688
    • EN300-124654
    • 912761-20-7
    • DA-01116
    • (1-pyrimidin-2-ylpiperidin-3-yl)methanamine
    • G22355
    • [1-(pyrimidin-2-yl)piperidin-3-yl]methanamine
    • SB42649
    • CHEMBL4575670
    • SCHEMBL15757790
    • Z871853136
    • MDL: MFCD26959756
    • Inchi: 1S/C10H16N4/c11-7-9-3-1-6-14(8-9)10-12-4-2-5-13-10/h2,4-5,9H,1,3,6-8,11H2
    • InChI Key: DVRGIRPTOHSFCO-UHFFFAOYSA-N
    • SMILES: N1(C2N=CC=CN=2)CCCC(CN)C1

Computed Properties

  • Exact Mass: 192.137496527Da
  • Monoisotopic Mass: 192.137496527Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 358.6±34.0 °C at 760 mmHg
  • Flash Point: 170.7±25.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[1-(pyrimidin-2-yl)piperidin-3-yl]methanamine Security Information

1-[1-(pyrimidin-2-yl)piperidin-3-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B526360-50mg
1-(1-pyrimidin-2-ylpiperidin-3-yl)methanamine
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$ 50.00 2022-06-07
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$ 70.00 2022-06-07
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Chemenu
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abcr
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1-(1-Pyrimidin-2-ylpiperidin-3-yl)methanamine sulfate hydrate
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